Viridicatin
Overview
Description
Synthesis Analysis
Viridicatin alkaloids have attracted great interest due to their unique core scaffold . An efficient on-DNA synthesis of viridicatin alkaloid-like scaffolds from isatins and DNA-tagged aldehydes has been described . This reaction, promoted by benzenesulfonyl hydrazide, provided the corresponding DNA-conjugated viridicatin alkaloid-like products in moderate-to-excellent conversion yields .
Molecular Structure Analysis
Viridicatin is a 3-hydroxy-4-arylquinolin-2(1H)-one fungal metabolite . The interaction between compounds and MMPs has been simulated and clarified through molecular docking studies .
Chemical Reactions Analysis
The potential application of viridicatin in DNA-encoded chemical libraries has been explored . The on-DNA synthesis of viridicatin alkaloid-like scaffolds has been described, which could facilitate drug discovery .
Physical And Chemical Properties Analysis
Viridicatin has a molecular formula of C15H11NO2 and a molecular weight of 237.3 . It is soluble in DMF and DMSO, moderately soluble in methanol or ethanol, and has poor water solubility .
Scientific Research Applications
DNA-Encoded Chemical Libraries
Field
This application falls under the field of Organic & Biomolecular Chemistry .
Application Summary
Viridicatin alkaloids have attracted great interest due to their unique core scaffold. They have potential applications in DNA-encoded chemical libraries that would facilitate drug discovery .
Methods of Application
An efficient on-DNA synthesis of viridicatin alkaloid-like scaffolds from isatins and DNA-tagged aldehydes was described. This reaction provided the corresponding DNA-conjugated viridicatin alkaloid-like products in moderate-to-excellent conversion yields .
Results or Outcomes
The DNA compatibility validated by enzymatic ligation and qPCR evaluation exhibited the feasible utility of this methodology in DEL synthesis .
Alleviating Anaphylaxis and Repairing the Intestinal Barrier
Field
This application is in the field of Marine Drugs .
Application Summary
Viridicatol, a quinoline alkaloid isolated from the deep-sea-derived fungus Penicillium griseofulvum, has been found to alleviate anaphylaxis and repair the intestinal barrier in mice by suppressing mast cell activation .
Methods of Application
A mouse model of ovalbumin-induced food allergy and the rat basophil leukemia (RBL)-2H3 cell model were established to explore the anti-allergic properties of viridicatol .
Results or Outcomes
Viridicatol was found to alleviate allergy symptoms, decrease the levels of specific immunoglobulin E, mast cell protease-1, histamine, and tumor necrosis factor-α, and promote the production of interleukin-10 in the serum. It also downregulated the population of B cells and mast cells, as well as upregulated the population of regulatory T cells in the spleen .
Inhibition of MMP-2 and MMP-9 in HT1080 Cells
Field
This application is in the field of Medicinal Chemistry Research .
Application Summary
Viridicatol and viridicatin, isolated from a shark-gill-derived fungus Penicillium polonicum AP2T1, have been found to act as inhibitors of MMP-2 and MMP-9 in HT1080 cells .
Methods of Application
The methods of application or experimental procedures for this application are not explicitly mentioned in the search results .
Results or Outcomes
The results or outcomes obtained from this application are not explicitly mentioned in the search results .
Safety And Hazards
Future Directions
The potential application of viridicatin in DNA-encoded chemical libraries could facilitate drug discovery . The efficient on-DNA synthesis of viridicatin alkaloid-like scaffolds from isatins and DNA-tagged aldehydes is a promising approach in focused natural product-like encoded library construction .
properties
IUPAC Name |
3-hydroxy-4-phenyl-1H-quinolin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c17-14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-15(14)18/h1-9,17H,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSRVMXWVVMILDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10156022 | |
Record name | Viridicatin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10156022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Viridicatin | |
CAS RN |
129-24-8 | |
Record name | Viridicatin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=129-24-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Viridicatin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000129248 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Viridicatin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10156022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | VIRIDICATIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/45493KS618 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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